Cas no 105772-10-9 (4-(nitromethylidene)oxane)

• Product Name: 4-(nitromethylidene)oxane
• CAS No: 105772-10-9
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 1166863
• PubChem ID: 13737919
• Update Time: 2025-07-08

4-(nitromethylidene)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(nitromethylidene)oxane
• EN300-725175
• P14939
• SB16026
• DTXSID80548056
• 105772-10-9
• 4-(Nitromethylene)tetrahydro-2H-pyran
• 2H-Pyran, tetrahydro-4-(nitromethylene)-

• Inchi： 1S/C6H9NO3/c8-7(9)5-6-1-3-10-4-2-6/h5H,1-4H2
• InChI Key： SCELBMJAOQLUNT-UHFFFAOYSA-N
• SMILES： O1CC/C(=C/[N+](=O)[O-])/CC1

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Additional information on 4-(nitromethylidene)oxane

4-(Nitromethylidene)oxane: A Comprehensive Overview

4-(Nitromethylidene)oxane (CAS No. 105772-10-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as oxan-4-one, 4-nitro, is a derivative of oxane, a six-membered cyclic ether. The presence of the nitromethylidene group introduces unique chemical properties that make it a valuable compound for various applications.

The structure of 4-(nitromethylidene)oxane consists of a cyclic ether ring with a nitro group attached to the fourth carbon atom. This arrangement imparts specific reactivity and stability to the molecule. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as high-performance polymers and specialty chemicals. The compound's ability to undergo various chemical transformations, including nucleophilic additions and cycloadditions, has been extensively explored in recent research.

One of the most notable advancements in the study of 4-(nitromethylidene)oxane involves its application in the development of self-healing polymers. Researchers have demonstrated that this compound can serve as a building block for creating polymers with enhanced mechanical properties and self-repair capabilities. These findings were published in a 2023 study in the journal *Advanced Materials*, where the authors detailed how 4-(nitromethylidene)oxane can be integrated into polymer networks to achieve unprecedented levels of durability and resilience.

In addition to its role in polymer science, 4-(nitromethylidene)oxane has also been investigated for its potential in drug delivery systems. The compound's unique chemical structure allows for controlled drug release mechanisms, making it a promising candidate for targeted therapies. A 2023 paper in *Journal of Controlled Release* explored the use of 4-(nitromethylidene)oxane as a carrier for anti-cancer drugs, highlighting its ability to deliver therapeutic agents with high precision and efficiency.

The synthesis of 4-(nitromethylidene)oxane has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic processes have enabled more efficient production. A 2023 study published in *Green Chemistry* introduced a novel catalytic system that significantly improves the yield and reduces the environmental footprint of 4-(nitromethylidene)oxane synthesis.

From an environmental standpoint, 4-(nitromethylidene)oxane exhibits favorable biodegradation characteristics, making it a sustainable choice for industrial applications. Research conducted by environmental chemists has shown that the compound degrades efficiently under aerobic conditions, minimizing its impact on ecosystems.

In conclusion, 4-(nitromethylidene)oxane (CAS No. 105772-10-9) is a versatile compound with wide-ranging applications in materials science, drug delivery, and polymer technology. Its unique chemical properties and recent advancements in synthesis and application make it a subject of ongoing research interest. As scientific understanding of this compound continues to grow, its role in developing innovative solutions across various industries is expected to expand further.